Cas no 478257-87-3 (<br>(E)-5-(3-methoxyphenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-t hiol)

• Product Name: <br>(E)-5-(3-methoxyphenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
• CAS No: 478257-87-3
• MF: C₁₆H₁₃N₅O₃S
• MW: 355.371121168137
• CID: 3050470
• PubChem ID: 6878760
• Update Time: 2025-04-21

<br>(E)-5-(3-methoxyphenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-5-(3-methoxyphenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
• 5-(3-Methoxyphenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol
• 5-(3-methoxyphenyl)-4-{[(E)-(2-nitrophenyl)methylidene]amino}-4H-1,2,4-triazole-3-thiol
• 5-(3-methoxyphenyl)-4-{[(E)-(2-nitrophenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
• STK996631
• 646-779-6
• 478257-87-3
• AKOS002172250
• AKOS005708177
• STL055303

• Inchi： 1S/C16H13N5O3S/c1-24-13-7-4-6-11(9-13)15-18-19-16(25)20(15)17-10-12-5-2-3-8-14(12)21(22)23/h2-10H,1H3,(H,19,25)/b17-10+
• InChI Key： UBRAMFNRGSNXJU-LICLKQGHSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C=2)OC)N1/N=C/C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 355.07391047Da
• Monoisotopic Mass: 355.07391047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 127Ų